Cas no 100827-83-6 (4-(2-Chlorophenyl)-9-methyl-6H-thieno3,2-f1,2,4triazolo4,3-a1,4diazepine-2-propanoic Acid Methyl Ester)
100827-83-6 structure
Product Name:4-(2-Chlorophenyl)-9-methyl-6H-thieno3,2-f1,2,4triazolo4,3-a1,4diazepine-2-propanoic Acid Methyl Ester
CAS No:100827-83-6
MF:C19H17ClN4O2S
MW:400.881881475449
CID:824043
Update Time:2025-04-19
4-(2-Chlorophenyl)-9-methyl-6H-thieno3,2-f1,2,4triazolo4,3-a1,4diazepine-2-propanoic Acid Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-Chlorophenyl)-9-methyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine-2-propanoic Acid Methyl Ester
- LogP
- 4-(2-Chlorophenyl)-9-methyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine-2-propanoic Acid Me
- 4-(2-Chlorophenyl)-9-methyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine-2-propanoic A...
- DesbroMo BrotizolaM 2-Pro
- 6H-Thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine-2-propanoic acid, 4-(2-chlorophenyl)-9-Methyl-, Methyl ester
- Methyl 2-[4-(2-Chlorophenyl)-9-Methyl-6H-thieno[3,2-f][1,2,4]thiazolo[4,3-a][1,4]diaze- pin-2-yl]ethane-1-carboxylate
- 4-(2-Chlorophenyl)-9-methyl-6H-thieno3,2-f1,2,4triazolo4,3-a1,4diazepine-2-propanoic Acid Methyl Ester
-
- Inchi： 1S/C19H17ClN4O2S/c1-11-22-23-16-10-21-18(13-5-3-4-6-15(13)20)14-9-12(7-8-17(25)26-2)27-19(14)24(11)16/h3-6,9H,7-8,10H2,1-2H3
- InChI Key： VSABTYQNDUFGOA-UHFFFAOYSA-N
- SMILES： N12C(C)=NN=C1CN=C(C1=CC=CC=C1Cl)C1C=C(CCC(OC)=O)SC=12
Computed Properties
- Exact Mass: 400.07631
Experimental Properties
- Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.028 g/l) (25 º C),
- PSA: 69.37
4-(2-Chlorophenyl)-9-methyl-6H-thieno3,2-f1,2,4triazolo4,3-a1,4diazepine-2-propanoic Acid Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C379565-1mg |
4-(2-Chlorophenyl)-9-methyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine-2-propanoic Acid Methyl Ester |
100827-83-6 | 1mg |
$ 98.00 | 2023-04-18 | ||
| TRC | C379565-2mg |
4-(2-Chlorophenyl)-9-methyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine-2-propanoic Acid Methyl Ester |
100827-83-6 | 2mg |
$ 138.00 | 2023-04-18 | ||
| TRC | C379565-5mg |
4-(2-Chlorophenyl)-9-methyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine-2-propanoic Acid Methyl Ester |
100827-83-6 | 5mg |
$ 305.00 | 2023-04-18 | ||
| TRC | C379565-10mg |
4-(2-Chlorophenyl)-9-methyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine-2-propanoic Acid Methyl Ester |
100827-83-6 | 10mg |
$ 592.00 | 2023-04-18 | ||
| TRC | C379565-25mg |
4-(2-Chlorophenyl)-9-methyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine-2-propanoic Acid Methyl Ester |
100827-83-6 | 25mg |
$ 1355.00 | 2023-04-18 |
4-(2-Chlorophenyl)-9-methyl-6H-thieno3,2-f1,2,4triazolo4,3-a1,4diazepine-2-propanoic Acid Methyl Ester Related Literature
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
100827-83-6 (4-(2-Chlorophenyl)-9-methyl-6H-thieno3,2-f1,2,4triazolo4,3-a1,4diazepine-2-propanoic Acid Methyl Ester) Related Products
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